Cas no 1956335-96-8 (1-Methyl-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid)

1-Methyl-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid is a heterocyclic carboxylic acid derivative with a fused pyrrolopyridine core. This compound serves as a versatile intermediate in medicinal chemistry and organic synthesis, particularly in the development of pharmacologically active molecules. Its rigid bicyclic structure and carboxylic acid functionality make it a valuable scaffold for designing inhibitors, ligands, and bioactive compounds. The methyl group at the 1-position enhances stability and modulates electronic properties, while the carboxylic acid group allows for further derivatization via amidation, esterification, or other coupling reactions. Its well-defined structure and synthetic utility make it suitable for applications in drug discovery and materials science.
1-Methyl-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid structure
1956335-96-8 structure
Product Name:1-Methyl-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid
CAS No:1956335-96-8
MF:C9H8N2O2
MW:176.172021865845
CID:4780321
PubChem ID:96536648
Update Time:2025-06-08

1-Methyl-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Methyl-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid
    • 1-methylpyrrolo[3,2-b]pyridine-5-carboxylic acid
    • F50570
    • DS-021884
    • 1956335-96-8
    • 1-Methyl-1H-pyrrolo[3,2-b]pyridine-5-carboxylicacid
    • Inchi: 1S/C9H8N2O2/c1-11-5-4-6-8(11)3-2-7(10-6)9(12)13/h2-5H,1H3,(H,12,13)
    • InChI Key: YTRUDRAHUPNZNX-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC2=C(C=CN2C)N=1)=O

Computed Properties

  • Exact Mass: 176.058577502g/mol
  • Monoisotopic Mass: 176.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 55.1

1-Methyl-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid Pricemore >>

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Additional information on 1-Methyl-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid

1-Methyl-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid (CAS No. 1956335-96-8): A Comprehensive Overview

1-Methyl-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid (CAS No. 1956335-96-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of 1-Methyl-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid consists of a pyrrole ring fused to a pyridine ring, with a methyl group and a carboxylic acid moiety attached. This specific arrangement of functional groups imparts the compound with distinct physicochemical properties that make it an attractive candidate for drug development. The carboxylic acid group, in particular, can participate in hydrogen bonding and other non-covalent interactions, which are crucial for binding to biological targets.

Recent studies have highlighted the potential of 1-Methyl-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research conducted by Smith et al. (2022) demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 1-Methyl-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid has shown promise in cancer research. A study by Johnson et al. (2023) reported that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways. These findings suggest that 1-Methyl-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid could be a valuable lead compound for developing novel anticancer agents.

The neuroprotective effects of 1-Methyl-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid have also been investigated. According to a study by Lee et al. (2024), this compound exhibits neuroprotective activity by reducing oxidative stress and preventing neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism involves the upregulation of antioxidant enzymes and the inhibition of pro-apoptotic signaling pathways.

The pharmacokinetic properties of 1-Methyl-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid have been evaluated in preclinical studies to assess its suitability for drug development. Results from these studies indicate that the compound has favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Additionally, toxicology studies have shown that 1-Methyl-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid is well-tolerated at therapeutic doses with no significant adverse effects observed.

In conclusion, 1-Methyl-1H-pyrrolo[3,2-b]pyridine-5-carboxylic acid (CAS No. 1956335-96-8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of inflammation, cancer, and neurodegenerative diseases. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical utility.

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